Cas no 81279-39-2 (5'-O-DMT-2'-O-iBu-N-Bz-Guanosine)

5'-O-DMT-2'-O-iBu-N-Bz-Guanosine structure
81279-39-2 structure
Product Name:5'-O-DMT-2'-O-iBu-N-Bz-Guanosine
CAS No:81279-39-2
MF:C41H51N5O8Si
MW:769.957851648331
MDL:MFCD00080293
CID:839619
Update Time:2024-10-27

5'-O-DMT-2'-O-iBu-N-Bz-Guanosine Chemical and Physical Properties

Names and Identifiers

    • 5'-O-DMT-2'-O-TBDMS-N-Bz-Adenosine
    • 5'-O-DMT-2'-O-iBu-N-Bz-Guanosine
    • 5’-DMT-2’-TBDMS-iBu-rG
    • N-[9-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-[tert-butyl(dimethyl)silyl]oxy-4-hydroxyoxolan-2-yl]-6-oxo-3H-purin-2-yl]-2-methylpropanamide
    • N-(9-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-((tert-butyldimethylsilyl)oxy)-4-hydroxytetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)isobutyramide
    • C41H51N5O8Si
    • 5'-DMT-3'-TBDMS-ibu-rG
    • JMCNKJFOIJGYRG-CJEGOSRCSA-N
    • 2622AC
    • 5'-O-(4,4'-Dimethoxytrityl)-2'-O-(tert-butyldimethylsilyl)-N-isobutyrylguanosine
    • N2-Iso
    • N2-Isobutyryl-
    • 5′-O-[Bis(4-methoxyphenyl)phenylmethyl]-2′-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)guanosine (ACI)
    • MDL: MFCD00080293
    • Inchi: 1S/C41H51N5O8Si/c1-25(2)36(48)44-39-43-35-32(37(49)45-39)42-24-46(35)38-34(54-55(8,9)40(3,4)5)33(47)31(53-38)23-52-41(26-13-11-10-12-14-26,27-15-19-29(50-6)20-16-27)28-17-21-30(51-7)22-18-28/h10-22,24-25,31,33-34,38,47H,23H2,1-9H3,(H2,43,44,45,48,49)/t31-,33-,34-,38-/m1/s1
    • InChI Key: JMCNKJFOIJGYRG-CJEGOSRCSA-N
    • SMILES: C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OC[C@@H]1[C@@H](O)[C@@H](O[Si](C)(C)C(C)(C)C)[C@H](N2C=NC3C(N=C(NC2=3)NC(=O)C(C)C)=O)O1

Computed Properties

  • Exact Mass: 769.35069014 g/mol
  • Monoisotopic Mass: 769.35069014 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 14
  • Complexity: 1310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 155
  • Molecular Weight: 770.0

Experimental Properties

  • Density: 1.25

5'-O-DMT-2'-O-iBu-N-Bz-Guanosine Security Information

5'-O-DMT-2'-O-iBu-N-Bz-Guanosine Pricemore >>

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5'-O-DMT-2'-O-iBu-N-Bz-Guanosine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Bis(1,1-dimethylethyl)[[(trifluoromethyl)sulfonyl]oxy]silyl 1,1,1-trifluorometha… Solvents: Dimethylformamide
1.2 Reagents: Imidazole Solvents: Dimethylformamide
1.3 Reagents: Pyridine Solvents: Dichloromethane
1.4 Reagents: Pyridine, hydrofluoride (1:1) Solvents: Dichloromethane ;  0 °C
1.5 Reagents: Pyridine
Reference
Di-t-butylsilyl Bis(trifluoromethanesulfonate)
Sigurdsson, Snorri T.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-27

Production Method 2

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dichloromethane
2.1 Reagents: Pyridine, hydrofluoride (1:1) Solvents: Dichloromethane ;  0 °C
2.2 Reagents: Pyridine
Reference
Di-t-butylsilyl Bis(trifluoromethanesulfonate)
Sigurdsson, Snorri T.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-27

Production Method 3

Reaction Conditions
1.1 Solvents: Dichloromethane
1.2 Solvents: Methanol
2.1 Solvents: Dichloromethane
2.2 Reagents: Hydrofluoric acid, homopolymer, compd. with pyridine Solvents: Pyridine
2.3 Reagents: Pyridine
2.4 Solvents: Methanol
Reference
An efficient preparation of protected ribonucleosides for phosphoramidite RNA synthesis
Serebryany, Vladimir; et al, Tetrahedron Letters, 2002, 43(11), 1983-1985

Production Method 4

Reaction Conditions
1.1 Solvents: Dimethylformamide
1.2 Reagents: Imidazole Solvents: Dimethylformamide
2.1 Reagents: Pyridine Solvents: Dichloromethane
3.1 Reagents: Pyridine, hydrofluoride (1:1) Solvents: Dichloromethane ;  0 °C
3.2 Reagents: Pyridine
Reference
Di-t-butylsilyl Bis(trifluoromethanesulfonate)
Sigurdsson, Snorri T.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-27

Production Method 5

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  1.5 h, 0 °C
2.1 Reagents: Imidazole Solvents: Dimethylformamide
3.1 Reagents: Pyridine Solvents: Dichloromethane
4.1 Reagents: Pyridine, hydrofluoride (1:1) Solvents: Dichloromethane ;  0 °C
4.2 Reagents: Pyridine
Reference
Di-t-butylsilyl Bis(trifluoromethanesulfonate)
Sigurdsson, Snorri T.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-27

Production Method 6

Reaction Conditions
1.1 -
2.1 Solvents: Dimethylformamide
2.2 Reagents: Imidazole Solvents: Dimethylformamide
3.1 Reagents: Pyridine Solvents: Dichloromethane
4.1 Reagents: Pyridine, hydrofluoride (1:1) Solvents: Dichloromethane ;  0 °C
4.2 Reagents: Pyridine
Reference
Di-t-butylsilyl Bis(trifluoromethanesulfonate)
Sigurdsson, Snorri T.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-27

Production Method 7

Reaction Conditions
1.1 Reagents: Ammonium hydroxide
2.1 Solvents: Dichloromethane
3.1 -
Reference
Solid-phase synthesis and high-resolution NMR studies of two synthetic double-helical RNA dodecamers: r(CGCGAAUUCGCG) and r(CGCGUAUACGCG)
Chou, Shan Ho; et al, Biochemistry, 1989, 28(6), 2422-35

Production Method 8

Reaction Conditions
1.1 -
2.1 Solvents: Dichloromethane
3.1 -
Reference
Solid-phase synthesis and high-resolution NMR studies of two synthetic double-helical RNA dodecamers: r(CGCGAAUUCGCG) and r(CGCGUAUACGCG)
Chou, Shan Ho; et al, Biochemistry, 1989, 28(6), 2422-35

Production Method 9

Reaction Conditions
1.1 Solvents: Pyridine ;  0 °C
Reference
Synthesis of 2'-O-Substituted Ribonucleosides
Serebryany, V.; et al, Nucleosides, 2003, 22(5-8), 1007-1009

Production Method 10

Reaction Conditions
1.1 Solvents: Dichloromethane
1.2 Reagents: Hydrofluoric acid, homopolymer, compd. with pyridine Solvents: Pyridine
1.3 Reagents: Pyridine
1.4 Solvents: Methanol
Reference
An efficient preparation of protected ribonucleosides for phosphoramidite RNA synthesis
Serebryany, Vladimir; et al, Tetrahedron Letters, 2002, 43(11), 1983-1985

Production Method 11

Reaction Conditions
1.1 Reagents: Pyridine ,  Hydrofluoric acid Solvents: Dichloromethane ,  Water ;  0 °C
2.1 Solvents: Pyridine ;  0 °C
Reference
Synthesis of 2'-O-Substituted Ribonucleosides
Serebryany, V.; et al, Nucleosides, 2003, 22(5-8), 1007-1009

Production Method 12

Reaction Conditions
1.1 Solvents: Dimethylformamide
1.2 Reagents: Imidazole Solvents: Dimethylformamide
2.1 Solvents: Dichloromethane
2.2 Solvents: Methanol
3.1 Solvents: Dichloromethane
3.2 Reagents: Hydrofluoric acid, homopolymer, compd. with pyridine Solvents: Pyridine
3.3 Reagents: Pyridine
3.4 Solvents: Methanol
Reference
An efficient preparation of protected ribonucleosides for phosphoramidite RNA synthesis
Serebryany, Vladimir; et al, Tetrahedron Letters, 2002, 43(11), 1983-1985

Production Method 13

Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dimethylformamide
2.1 Reagents: Pyridine Solvents: Dichloromethane
3.1 Reagents: Pyridine, hydrofluoride (1:1) Solvents: Dichloromethane ;  0 °C
3.2 Reagents: Pyridine
Reference
Di-t-butylsilyl Bis(trifluoromethanesulfonate)
Sigurdsson, Snorri T.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-27

Production Method 14

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  2-Propanamine, N-ethyl-N-(1-methylethyl)-, hydrochloride (1:1) Catalysts: (2R,4S)-3-[(R)-Cyclopentyl(1-methyl-1H-imidazol-2-yl)methyl]-2-methoxy-4-(1-meth… ;  rt; 48 h, rt
1.2 Reagents: Diisopropylethylamine Solvents: Methanol ;  rt
Reference
Practical Silyl Protection of Ribonucleosides
Blaisdell, Thomas P.; et al, Organic Letters, 2013, 15(18), 4710-4713

Production Method 15

Reaction Conditions
1.1 Solvents: Dichloromethane ;  overnight, rt
Reference
ppGpp analogues inhibit synthetase activity of Rel proteins from Gram-negative and Gram-positive bacteria
Wexselblatt, Ezequiel; et al, Bioorganic & Medicinal Chemistry, 2010, 18(12), 4485-4497

Production Method 16

Reaction Conditions
1.1 Solvents: Pyridine ;  60 min, rt; 4 h, rt; rt → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C
2.1 Solvents: Dichloromethane ;  overnight, rt
Reference
ppGpp analogues inhibit synthetase activity of Rel proteins from Gram-negative and Gram-positive bacteria
Wexselblatt, Ezequiel; et al, Bioorganic & Medicinal Chemistry, 2010, 18(12), 4485-4497

Production Method 17

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane Solvents: Pyridine ;  2 h, rt; rt → 0 °C
1.2 20 min, 0 °C; 0 °C → rt; 3 h, rt; rt → 0 °C
1.3 Reagents: Water ;  5 min, 0 °C; 5 min, rt
1.4 Reagents: Ammonium hydroxide Solvents: Water ;  15 min, rt
2.1 Solvents: Pyridine ;  60 min, rt; 4 h, rt; rt → 0 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C
3.1 Solvents: Dichloromethane ;  overnight, rt
Reference
ppGpp analogues inhibit synthetase activity of Rel proteins from Gram-negative and Gram-positive bacteria
Wexselblatt, Ezequiel; et al, Bioorganic & Medicinal Chemistry, 2010, 18(12), 4485-4497

Production Method 18

Reaction Conditions
1.1 -
2.1 Reagents: Ammonium hydroxide
3.1 Solvents: Dichloromethane
4.1 -
Reference
Solid-phase synthesis and high-resolution NMR studies of two synthetic double-helical RNA dodecamers: r(CGCGAAUUCGCG) and r(CGCGUAUACGCG)
Chou, Shan Ho; et al, Biochemistry, 1989, 28(6), 2422-35

5'-O-DMT-2'-O-iBu-N-Bz-Guanosine Raw materials

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Purity:99.9%
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